Cas no 100622-34-2 (9-Anthraceneboronic acid)

• Product Name: 9-Anthraceneboronic acid
• CAS No: 100622-34-2
• MF: C₁₄H₁₁BO₂
• MW: 222.046943902969
• MDL: MFCD03425925
• CID: 62167
• PubChem ID: 135727333
• Update Time: 2025-10-30

9-Anthraceneboronic acid Chemical and Physical Properties

Names and Identifiers

• 9-Anthraceneboronic acid
• 9-Anthracenylboronic acid
• 9-Anthrylboronicacid
• 9-Boronoanthracene
• 9-Anthracenylboronic acid, 9-Anthrylboronic acid
• 9-Anthraceneboronic Acid (contains varying amounts of Anhydride)
• anthracen-9-ylboronic acid
• Anthracene-9-boronic acid
• anthracene-9-yl-boronic acid
• BORONIC ACID,B-9-ANTHRACENYL-
• 9-Anthraceneboronicacid (6CI)
• Boronic acid, 9-anthracenyl- (9CI)
• 9-Anthracenylboronic
• 9-anthracene-boronic
• 9-Anthrylboronic acid
• 9-Anthraceneboronic acid >=95.0%
• 9-Anthraceneboronic Acid(contains varying amounts of Anhydride)
• MFCD03425925
• Boronic acid, 9-anthracenyl-
• 9-anthraceneboronicacid
• AM20060477
• 9-Anthraceneboronic acid, >=95.0%
• AC-5004
• FT-0621615
• SCHEMBL24958
• 9-Anthracene boronic acid
• BCP9000203
• A800246
• 9-borono-anthracene
• EN300-7370067
• AB14711
• 100622-34-2
• DTXSID80573500
• NCGC00249485-01
• J-519491
• Z1741976435
• SY032203
• BCP22763
• VHHDLIWHHXBLBK-UHFFFAOYSA-N
• AS-2644
• CS-W003067
• (anthracen-9-yl)boronic acid
• AKOS003585289
• Boronic acid, B-9-anthracenyl-
• 9-Anthraceneboronic acid,98%
• STL556571
• A2328
• BBL102765

• MDL： MFCD03425925
• Inchi： 1S/C14H11BO2/c16-15(17)14-12-7-3-1-5-10(12)9-11-6-2-4-8-13(11)14/h1-9,16-17H
• InChI Key： VHHDLIWHHXBLBK-UHFFFAOYSA-N
• SMILES： OB(C1C2C=CC=CC=2C=C2C=CC=CC=12)O
• BRN： 3301031

Computed Properties

• Exact Mass: 222.08500
• Monoisotopic Mass: 222.0852098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: solid
• Density: 1.26
• Melting Point: 217°C(lit.)
• Boiling Point: 479.5±28.0 °C at 760 mmHg
• Flash Point: 243.8±24.0 °C
• Refractive Index: 1.709
• PSA: 40.46000
• LogP: 1.67280
• Solubility: Not determined

9-Anthraceneboronic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： S26-S36-S45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature
• Risk Phrases：R25
• Safety Term：S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 9-Anthraceneboronic acid

9-Anthraceneboronic Acid: A Comprehensive Overview

9-Anthraceneboronic Acid (CAS No. 100622-34-2) is a versatile and highly functionalized aromatic compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound is characterized by its unique structure, which combines the anthracene moiety with a boronic acid group, making it a valuable building block for various applications. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to 9-Anthraceneboronic Acid.

The structure of 9-Anthraceneboronic Acid consists of an anthracene framework, a polycyclic aromatic hydrocarbon with three fused benzene rings, and a boronic acid group (-B(OH)₂) attached at the 9-position. This positioning is critical as it allows for selective reactivity and compatibility with various coupling reactions. The anthracene moiety imparts stability and aromaticity, while the boronic acid group enables participation in cross-coupling reactions, such as the Suzuki-Miyaura reaction, which are pivotal in modern organic synthesis.

Recent studies have highlighted the importance of 9-Anthraceneboronic Acid in the development of advanced materials. For instance, researchers have utilized this compound to synthesize novel π-conjugated materials for applications in organic electronics. The extended conjugation provided by the anthracene framework enhances electronic properties, making these materials suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Furthermore, the boronic acid group facilitates controlled polymerization and cross-linking, enabling the creation of robust and functional polymers.

In the realm of drug discovery, 9-Anthraceneboronic Acid has been employed as a key intermediate in the synthesis of bioactive molecules. Its ability to undergo precise coupling reactions allows chemists to construct complex molecular architectures with high efficiency. Recent research has focused on its use in creating small-molecule inhibitors targeting specific protein-protein interactions, which hold promise for treating various diseases, including cancer and neurodegenerative disorders.

The synthesis of 9-Anthraceneboronic Acid typically involves a multi-step process that begins with the preparation of anthraquinone derivatives. Through strategic reduction and functionalization steps, chemists can introduce the boronic acid group at the desired position. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and enhancing scalability.

One of the most exciting developments involving 9-Anthraceneboronic Acid is its application in click chemistry and modular synthesis strategies. By leveraging its reactivity with other functional groups, researchers can rapidly assemble complex molecules with high precision. This approach has been particularly beneficial in combinatorial chemistry efforts aimed at discovering new therapeutic agents.

In conclusion, 9-Anthraceneboronic Acid (CAS No. 100622-34-2) stands out as a indispensable compound in contemporary chemical research. Its unique structure and reactivity make it a valuable tool for advancing materials science, drug discovery, and organic synthesis. As research continues to uncover new applications and optimize synthetic methods, 9-Anthraceneboronic Acid will undoubtedly remain at the forefront of chemical innovation.